Cas no 99068-71-0 (1-Propanol, 3-[[(4-nitrophenyl)methylene]amino]-)

• Product Name: 1-Propanol, 3-[[(4-nitrophenyl)methylene]amino]-
• CAS No: 99068-71-0
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 750379
• Update Time: 2023-08-03

1-Propanol, 3-[[(4-nitrophenyl)methylene]amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[[(4-nitrophenyl)methylene]amino]-
• 3-[(4-nitrophenyl)methylideneamino]propan-1-ol
• CBDivE_002734

• Inchi： 1S/C10H12N2O3/c13-7-1-6-11-8-9-2-4-10(5-3-9)12(14)15/h2-5,8,13H,1,6-7H2/b11-8+
• InChI Key： HVHFNFFDUABBSO-DHZHZOJOSA-N
• SMILES： OCCC/N=C/C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• XLogP3: 1.5
• Topological Polar Surface Area: 78.4